Cas no 88399-12-6 (1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-)
88399-12-6 structure
Product Name:1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-
CAS No:88399-12-6
MF:C7H9N3O4S
MW:231.229059934616
CID:634185
PubChem ID:15136927
Update Time:2025-04-19
1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-
- 5-methoxy-1,3-dimethyl-N-(oxomethylidene)pyrazole-4-sulfonamide
- DTXSID60568838
- JRBNVEMFSDBDSW-UHFFFAOYSA-N
- SCHEMBL9196596
- 1,3-dimethyl-5-methoxypyrazole-4-sulfonyl isocyanate
- 5-Methoxy-1,3-dimethyl-1H-pyrazole-4-sulfonyl isocyanate
- 88399-12-6
-
- Inchi: 1S/C7H9N3O4S/c1-5-6(15(12,13)8-4-11)7(14-3)10(2)9-5/h1-3H3
- InChI Key: JRBNVEMFSDBDSW-UHFFFAOYSA-N
- SMILES: S(C1C(C)=NN(C)C=1OC)(N=C=O)(=O)=O
Computed Properties
- Exact Mass: 231.03137695g/mol
- Monoisotopic Mass: 231.03137695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 99Ų
1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
88399-12-6 (1H-Pyrazole-4-sulfonyl isocyanate, 5-methoxy-1,3-dimethyl-) Related Products
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